dolabellanin P

Specification

• CAS No.: 123758-92-9
• Molecular Formula: C11H24O
• Molecular Weight: 0

Introduction

Origin and Source Organism

Dolabella auricularia: The Sea Hare

Dolabella auricularia, commonly known as the wedge sea hare, is a substantial shell-less opisthobranch mollusk found primarily in the Indian and Pacific Oceans. These marine invertebrates thrive in intertidal zones and feed predominantly on brown algae, which contributes to their biochemical composition. Sea hares are known for their unique defense mechanisms, including the release of purple ink when threatened.

Ecological Significance

Sea hares such as D. auricularia have evolved sophisticated chemical defense systems, partially derived from their diet. These organisms contain various cytotoxic and antineoplastic compounds, many of which are secondary metabolites acquired from consumed algae. The purple fluid, from which dolabellanin P is isolated, serves as a defensive secretion against predators in the marine environment.

Isolation and Characterization

Extraction and Purification Techniques

The extraction of dolabellanin P involves stimulating live D. auricularia specimens to secrete purple liquid, followed by careful separation and preservation procedures. The extraction process typically involves:

• Collection of purple fluid from stimulated sea hares

• Storage at -80°C until processing

• Purification to homogeneity using advanced chromatographic techniques

The purification protocol employs gel filtration and high-performance liquid chromatography (HPLC), which provide complementary separation mechanisms. Gel filtration enables initial purification based on molecular size, while HPLC allows for further separation based on specific molecular interactions with the stationary phase.

Property	Characteristic
Molecular Weight	60 kDa
Molecular Structure	Single polypeptide
Source	Purple fluid of D. auricularia
Amino Acid Composition	Determined (specific details not provided)
N-terminus	Characterized (specific sequence not provided)

Biological Activity

Cytolytic Properties

The most notable characteristic of dolabellanin P is its potent cytolytic activity. Research has demonstrated that this protein nonspecifically lyses all tested cell types at concentrations ranging from 50 to 200 ng protein/ml. Complete cytolysis occurs within 2 hours of exposure, indicating rapid and effective cell membrane disruption.

Protein	Source Organism	Source Tissue	Major Activity
Dolabellanin P	Dolabella auricularia	Purple fluid	Cytolytic activity
Aplysianin E	Aplysia kurodai	Eggs	Antineoplastic
Aplysianin A	Aplysia kurodai	Albumen gland	Antineoplastic
Dolabellanin B2	Found in Peronia peronii	Not specified	Antibacterial activity

Dolabellanin Family of Compounds

Various Types of Dolabellanins

Dolabellanin P is one of five types of dolabellanins identified and extracted from D. auricularia. The complete family includes:

• Dolabellanin A

• Dolabellanin B

• Dolabellanin C

• Dolabellanin E

• Dolabellanin P

Each type is extracted from different anatomical parts of the sea hare, including the coelomic fluid, purple fluid, albumen gland, and egg mass. This anatomical distribution suggests specialized biological functions for each variant.

Analytical Methods for Characterization

Modern Analytical Techniques

The characterization of dolabellanin P employs several sophisticated analytical methods:

• Ultrafiltration for initial separation

• Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) for purification

• Matrix-assisted laser desorption/ionization time-of-flight mass spectrometry (MALDI-TOF/TOF) for precise molecular weight determination and structural analysis

• Molecular dynamics simulation for understanding structural properties and mechanisms

Mass Spectrometry Applications

Mass spectrometry plays a crucial role in the study of dolabellanin P and related compounds due to its remarkable sensitivity, stoichiometric precision, specificity, and rapid analysis capabilities. This technique enables:

• Accurate identification of the protein

• Determination of glycosylation sites, if present

• Structural elucidation of associated glycans

• Verification of protein purity and integrity